
Proper Disposal Procedures for HC Yellow No.
10

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HC Yellow no. 10

Cat. No.: B026556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of HC
Yellow No. 10, a chemical compound used as a semi-permanent hair dye. Adherence to these

procedures is crucial for maintaining laboratory safety and environmental compliance.

Chemical Identification: HC Yellow No. 10 is chemically identified as 1,5-Bis(beta-

hydroxyethyl)amino-2-nitro-4-chlorobenzene[1]. It is regulated for use in cosmetic products and

is known to be a secondary amine, making it susceptible to nitrosation[2].

Quantitative Data Summary
For quick reference, the following table summarizes the key hazard information for a related

compound, HC Yellow No. 13, which provides insight into the potential hazards of HC Yellow
No. 10.
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Hazard Classification GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Chronic Aquatic Toxicity 2
H411: Toxic to aquatic life with

long-lasting effects

Data based on the Safety Data Sheet for HC Yellow 13, a related chemical.

Disposal Workflow Diagram
The following diagram outlines the step-by-step process for the safe disposal of HC Yellow No.
10.
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Start: Unused or Expired
HC Yellow No. 10

Assess Hazards:
- Skin/Eye Irritant
- Aquatic Toxicity

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Package for Disposal:
- Use a designated, sealed, and

  labeled waste container.
- Do not mix with other chemicals.

Temporary Storage:
- Store in a cool, dry, well-ventilated area.

- Away from incompatible materials.

Engage Licensed Waste
Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for HC Yellow No. 10.
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Experimental Protocols for Disposal
The following step-by-step procedures provide detailed guidance for the safe handling and

disposal of HC Yellow No. 10 in a laboratory setting.

1. Hazard Assessment and Personal Protective Equipment (PPE):

Before handling, review the hazard information. HC Yellow No. 10 is a skin and eye

irritant[3][4].

Always wear appropriate PPE, including chemical-resistant gloves, safety goggles with side

shields, and a lab coat[4].

Ensure a safety shower and eyewash station are readily accessible[4].

2. Spill Management:

In case of a spill, avoid generating dust.

Carefully collect the spilled material using an inert absorbent material.

Place the absorbed material into a suitable, closed container for disposal[1].

Ventilate the area of the spill.

3. Waste Collection and Storage:

Collect waste HC Yellow No. 10 in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials.

HC Yellow No. 10 should not be used in combination with nitrosating substances due to the

risk of nitrosamine formation[2].

4. Final Disposal:
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Do not dispose of HC Yellow No. 10 down the drain or in general waste[4]. It is toxic to

aquatic life with long-lasting effects[4].

Arrange for the collection and disposal of the chemical waste through a licensed and certified

hazardous waste disposal company.

Provide the waste disposal company with a complete and accurate description of the waste

material, including its chemical name and known hazards.

By following these procedures, researchers and laboratory personnel can ensure the safe and

environmentally responsible disposal of HC Yellow No. 10, thereby building trust in their

commitment to safety and operational excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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